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Compound of Interest

Compound Name: Chalcone

Cat. No.: B1668569

Chalcones, characterized by their 1,3-diphenyl-2-propen-1-one core, are a significant class of
compounds in medicinal chemistry.[1][2] As open-chain flavonoids and precursors for all
flavonoids and isoflavonoids, these molecules are abundant in various edible and medicinal
plants.[1][2][3] The simple and versatile chemical structure of chalcones, featuring two
aromatic rings connected by an a,-unsaturated carbonyl system, allows for extensive
synthetic modification, leading to a wide spectrum of pharmacological activities.[1][2][4][5] This
guide provides a comparative overview of the primary biological activities of chalcone and its
derivatives, supported by experimental data, detailed protocols, and pathway visualizations.

General Structure of Chalcone

The fundamental structure of a chalcone consists of two aromatic rings (Ring A and Ring B)
joined by a three-carbon a,B-unsaturated carbonyl system. Modifications to these rings with
various substituents significantly influence the compound's biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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